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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1208999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of GSK-4716 in

Dimethyl Sulfoxide (DMSO) for use in a variety of research applications. GSK-4716 is a

selective agonist of the Estrogen-Related Receptors beta (ERRβ) and gamma (ERRγ), crucial

tools in studying metabolic regulation, cellular differentiation, and other physiological

processes.[1][2][3][4][5][6] Adherence to proper preparation and handling techniques is

essential for obtaining reproducible and reliable experimental results.

Physicochemical Properties and Solubility
GSK-4716 is a white to off-white solid compound.[1] Its solubility is a critical factor for its use in

in vitro and in vivo studies. While soluble in several organic solvents, DMSO is the most

common choice for preparing high-concentration stock solutions.
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Property Value Source(s)

Molecular Weight 282.34 g/mol [1][5][7]

Molecular Formula C₁₇H₁₈N₂O₂ [1][5][7]

Appearance Solid, white to off-white [1]

Solubility in DMSO ≥ 16 - 100 mg/mL [1][5][6][7][8]

Solubility in Ethanol ~20 - 56 mg/mL [5][7]

Solubility in Water Insoluble [7]

Note on DMSO Quality: The hygroscopic nature of DMSO can significantly impact the solubility

of GSK-4716.[1][7] It is imperative to use fresh, anhydrous, research-grade DMSO to ensure

maximum solubility and prevent compound precipitation.

Preparation of GSK-4716 Stock Solutions in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of GSK-4716 in

DMSO.

Materials:
GSK-4716 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:
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Equilibrate Reagents: Allow the GSK-4716 powder and DMSO to reach room temperature

before opening to prevent moisture condensation.

Weigh GSK-4716: Accurately weigh the desired amount of GSK-4716 powder using a

calibrated analytical balance in a sterile environment.

Add DMSO: Add the calculated volume of anhydrous DMSO to the GSK-4716 powder to

achieve the desired stock concentration (e.g., 10 mM, 50 mM). A common high-

concentration stock is 10 mM.

Dissolution: Vortex the solution thoroughly until the GSK-4716 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

precipitation occurs.[1][8]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade

the compound.[1][7]

Stock Solution Storage and Stability:
Proper storage is critical to maintaining the integrity of the GSK-4716 stock solution.

Storage Temperature Duration Source(s)

-80°C ≤ 2 years [1]

-20°C ≤ 1 year [1][7][8]

Note: Studies on general compound stability in DMSO suggest that avoiding water

contamination is more critical than preventing exposure to oxygen or repeated freeze-thaw

cycles for maintaining compound integrity.[9][10]

Preparation of Working Solutions
For most cell-based assays, the concentrated DMSO stock solution is diluted to the final

working concentration in the appropriate cell culture medium.
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Protocol for In Vitro Working Solutions:
Thaw Stock Solution: Thaw a single aliquot of the GSK-4716 DMSO stock solution at room

temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform a serial dilution of the stock solution in DMSO or the experimental buffer.

Final Dilution: Directly add the required volume of the GSK-4716 stock solution to the pre-

warmed cell culture medium to achieve the desired final concentration. Mix immediately by

gentle pipetting or swirling.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of GSK-4716.

Important Consideration for Cell Culture: The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or off-target

effects.

Experimental Workflow for Cell-Based Assays
The following diagram illustrates a typical workflow for using a GSK-4716 DMSO stock solution

in a cell-based experiment.
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Caption: Workflow for preparing and using GSK-4716 in cell-based experiments.

Signaling Pathway of GSK-4716
GSK-4716 acts as an agonist for ERRβ and ERRγ, which are orphan nuclear receptors. These

receptors play a role in regulating gene expression involved in cellular metabolism and energy

homeostasis.[2] For example, in myotubes, GSK-4716 treatment leads to increased expression

of genes involved in fatty acid oxidation.[1]
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Caption: Simplified signaling pathway of GSK-4716 as an ERRβ/γ agonist.

Conclusion
The proper dissolution and handling of GSK-4716 in DMSO are fundamental for its effective

use in research. By following these guidelines, researchers can prepare stable, reliable

solutions of this potent ERRβ/γ agonist for a wide range of experimental applications, ensuring

the integrity and reproducibility of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

